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Compound of Interest

Compound Name: H-89 Dihydrochloride

Cat. No.: B2680844

Essential Safety and Handling Guide for H-89
Dihydrochloride

This guide provides immediate, essential safety, and logistical information for handling H-89
Dihydrochloride, tailored for researchers, scientists, and drug development professionals. It
includes detailed procedural guidance on personal protective equipment, operational plans for
handling and disposal, and emergency first aid measures.

Hazard Identification and Classification

H-89 Dihydrochloride is classified as harmful if swallowed, causing skin irritation, serious eye
irritation, and may cause respiratory irritation.[1] While some suppliers do not classify the
substance according to the Globally Harmonized System (GHS), it is prudent to handle it as a
potentially hazardous chemical.[2] To the best of current knowledge, the chemical, physical,
and toxicological properties have not been thoroughly investigated.[3]

Personal Protective Equipment (PPE) and
Engineering Controls

To ensure safe handling and minimize exposure, a combination of engineering controls and
personal protective equipment is required. A system of local and/or general exhaust ventilation
is recommended.[3] An accessible safety shower and eye wash station should be present in
the work area.[1][3]
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Protection Type

Requirement

Details

Eye/Face Protection

Safety glasses or goggles

Wear protective safety glasses

to prevent contact with eyes.[3]

Skin Protection

Chemical-resistant gloves and

protective clothing

Wear compatible chemical-
resistant gloves (e.g., Nitrile
rubber) and a lab coat or other
protective clothing to prevent
skin contact.[3][4][5]

Respiratory Protection

Use in a well-ventilated area

Avoid breathing dust or
aerosols by working in an area
with appropriate exhaust
ventilation, such as a chemical
fume hood.[1] For major spills
or in situations where dust
cannot be controlled, a self-
contained breathing apparatus

may be necessary.[3]

General Hygiene

Follow standard laboratory

practices

Do not eat, drink, or smoke
when using this product.[1]
Wash hands thoroughly after
handling.[1][3] Remove and
wash contaminated clothing

before reuse.[1][3]

Operational Plans: Handling, Storage, and Disposal

Proper handling and storage are critical to maintaining the stability and integrity of H-89

Dihydrochloride and ensuring laboratory safety.

Handling:

¢ Avoid contact with skin, eyes, and mucous membranes.[3]

e Prevent the formation of dust and aerosols.[1]
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e Use only in areas with adequate exhaust ventilation.[1]

Storage:

Keep containers tightly sealed.[1][3]

Store in a cool, well-ventilated area.[1]

Protect from moisture, light, and heat.[3]

Avoid strong oxidizing and reducing agents.[3]

Parameter Value & Conditions
Long-Term Storage Temperature (Solid) -20°C[3][6]
Short-Term Storage Temperature (Solid) Room Temperature (for less than 2 weeks)[1]
Storage Temperature (Reconstituted) 2°C to 8°C or 4°CJ[7]
Reconstituted Solution Stability Stable for up to 4 months at 4°C[7]
Storage in Solvent -80°C (2 years); -20°C (1 yearn)[1]
Disposal:

o Dispose of H-89 Dihydrochloride and any contaminated packaging or materials in
accordance with all applicable local, state, and federal regulations.[1][3]

e Do not allow the substance to enter drains or water courses.[1][3]

o For spills, contaminated materials should be placed in a designated chemical waste
container.[3]

Emergency and First Aid Procedures

Immediate action is required in the event of accidental exposure.
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Exposure Route

First Aid Instructions

Eye Contact

Immediately flush eyes with large amounts of
water for at least 5-15 minutes, occasionally
lifting the upper and lower eyelids.[1][3][8]
Remove contact lenses if present and easy to

do.[1] Seek prompt medical attention.[1][3]

Skin Contact

Immediately wash the affected skin with soap
and plenty of water for at least 5 minutes.[3]
Remove contaminated clothing and shoes.[1][3]

If irritation persists, get medical attention.[8]

Move the exposed person to fresh air at once.[1]

[3] If breathing is difficult, provide respiratory

Inhalation ) )
support (e.g., CPR) and get medical attention.[1]
[3]
If the person is conscious, wash out their mouth
Ingestion with water.[1][3] Do NOT induce vomiting.[1]

Seek immediate medical attention.[1][3]

Accidental Spill Response Plan

In the event of a spill, isolate the area and follow a structured response plan to ensure safety

and proper decontamination.
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IMMEDIATE ACTION

Evacuate Personnel
& Isolate Area

;

Wear Full PPE:
- Respirator
- Chemical Gloves
- Safety Goggles
- Protective Clothing

Contain the Spill

Clean Up Spill:
- Sweep up solid carefully to avoid dust
- Absorb liquid with inert material

Place Waste in a
Sealed Chemical
Waste Container

Decontaminate Spill Area
& Equipment with Alcohol

Ventilate the Area

Wash Hands & Remove PPE

Click to download full resolution via product page

Caption: Workflow for handling an accidental spill of H-89 Dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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